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Compound of Interest

Compound Name: Ganoderic Acid Lm2

Cat. No.: B1246033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data essential for the

characterization of Ganoderic Acid Lm2, a lanostane-type triterpene isolated from the fruiting

bodies of Ganoderma lucidum. The information presented herein is intended to support

researchers and professionals in the fields of natural product chemistry, pharmacology, and

drug development in the identification and evaluation of this compound.

Compound Identity and Biological Activity
Ganoderic Acid Lm2 has been identified as (23S) 7β,23-dihydroxy-3,11,15-trioxo-5α-lanosta-

8,24-dien-26-oic acid[1]. With a molecular formula of C₃₀H₄₂O₇ and a molecular weight of

514.65 g/mol , this compound belongs to the extensive family of highly oxygenated

triterpenoids found in Ganoderma species.

Preliminary in vitro studies have shown that Ganoderic Acid Lm2 exhibits potent

enhancement of Concanavalin A (ConA)-induced proliferation of mice splenocytes, suggesting

potential immunomodulatory activity[1].

Spectroscopic Data for Structural Elucidation
The structural characterization of Ganoderic Acid Lm2 relies on a combination of mass

spectrometry and nuclear magnetic resonance spectroscopy. The following tables summarize

the key spectroscopic data for this compound.
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Mass Spectrometry (MS) Data
Mass spectrometry data is crucial for determining the molecular weight and elemental

composition of Ganoderic Acid Lm2.

Parameter Value

Molecular Formula C₃₀H₄₂O₇

Molecular Weight 514.65

Ionization Mode Electrospray Ionization (ESI)

Observed Ion (m/z)
Data not available in the provided search

results.

¹H Nuclear Magnetic Resonance (NMR) Data
Proton NMR provides detailed information about the chemical environment of hydrogen atoms

within the molecule.

Detailed ¹H NMR data for Ganoderic Acid Lm2, including chemical shifts (δ) in ppm,

multiplicities, and coupling constants (J) in Hz, are not available in the provided search results.

¹³C Nuclear Magnetic Resonance (NMR) Data
Carbon NMR is used to determine the number and types of carbon atoms in a molecule.

Specific ¹³C NMR chemical shift (δ) values in ppm for Ganoderic Acid Lm2 are not available in

the provided search results.

Experimental Protocols
The following sections detail the generalized methodologies for the isolation and spectroscopic

analysis of ganoderic acids, which are applicable to the characterization of Ganoderic Acid
Lm2.

Isolation and Purification of Ganoderic Acids
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The initial step in characterizing Ganoderic Acid Lm2 involves its extraction and purification

from its natural source.

Extraction: The dried and powdered fruiting bodies of Ganoderma lucidum are typically

extracted with a solvent such as 95% ethanol at an elevated temperature (e.g., 80°C). This

process is often repeated multiple times to ensure a thorough extraction.

Solvent Partitioning and Column Chromatography: The resulting crude extract is

concentrated and then subjected to solvent partitioning. Further separation is achieved using

column chromatography, often with a silica gel stationary phase and a gradient elution

system (e.g., chloroform/acetone), followed by reversed-phase C-18 column

chromatography with a water/methanol gradient.

High-Performance Liquid Chromatography (HPLC): Final purification of individual ganoderic

acids is typically accomplished through preparative or semi-preparative HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules.

Sample Preparation: A small amount (typically 5-10 mg) of the purified ganoderic acid is

dissolved in a deuterated solvent (e.g., CDCl₃, CD₃OD) and transferred to a 5 mm NMR

tube.

Instrumentation: 1D and 2D NMR spectra are recorded on a high-field NMR spectrometer,

such as a Bruker AMX 400 MHz instrument.

Data Acquisition: A suite of NMR experiments is performed to fully characterize the structure,

including:

¹H NMR

¹³C NMR

DEPT (Distortionless Enhancement by Polarization Transfer)

COSY (Correlation Spectroscopy)
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HSQC (Heteronuclear Single Quantum Coherence)

HMBC (Heteronuclear Multiple Bond Correlation)

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of

the compound.

Sample Introduction and Ionization: The purified compound is introduced into the mass

spectrometer, often via a liquid chromatography system (LC-MS). Electrospray ionization

(ESI) and atmospheric pressure chemical ionization (APCI) are common ionization

techniques for this class of compounds.

Mass Analysis: The analysis is typically performed using a triple-quadrupole or ion-trap mass

spectrometer.

Data Acquisition: For quantitative analysis, selected reaction monitoring (SRM) mode is often

used. The analysis can be performed in both positive and negative ionization modes to

obtain comprehensive data.

Visualizing Methodologies and Pathways
The following diagrams illustrate the general workflow for the characterization of a novel

ganoderic acid and a conceptual signaling pathway for its observed biological activity.
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Figure 1. Experimental workflow for the isolation and characterization of Ganoderic Acid Lm2.
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Figure 2. Conceptual pathway for Ganoderic Acid Lm2's enhancement of splenocyte

proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A new lanostane-type triterpene from the fruiting bodies of Ganoderma lucidum - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1246033?utm_src=pdf-body-img
https://www.benchchem.com/product/b1246033?utm_src=pdf-body
https://www.benchchem.com/product/b1246033?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/12067158/
https://pubmed.ncbi.nlm.nih.gov/12067158/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Characterization of Ganoderic Acid Lm2: A
Spectroscopic and Methodological Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246033#spectroscopic-data-nmr-ms-for-ganoderic-
acid-lm2-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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